Cas no 1343879-97-9 (8-Fluoro-3-isopropyl-2-methylquinolin-4-ol)
8-Fluoro-3-isopropyl-2-methylquinolin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- SB70928
- 1343879-97-9
- AKOS012211256
- 8-Fluoro-3-isopropyl-2-methylquinolin-4-ol
-
- Inchi: 1S/C13H14FNO/c1-7(2)11-8(3)15-12-9(13(11)16)5-4-6-10(12)14/h4-7H,1-3H3,(H,15,16)
- InChI Key: QOCPHNOACXCSOG-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1NC(C)=C(C2=O)C(C)C
Computed Properties
- Exact Mass: 219.105942232g/mol
- Monoisotopic Mass: 219.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.1Ų
8-Fluoro-3-isopropyl-2-methylquinolin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM245347-1g |
8-Fluoro-3-isopropyl-2-methylquinolin-4-ol |
1343879-97-9 | 97% | 1g |
$485 | 2022-06-13 | |
| Chemenu | CM245347-1g |
8-Fluoro-3-isopropyl-2-methylquinolin-4-ol |
1343879-97-9 | 97% | 1g |
$458 | 2021-08-04 | |
| Chemenu | CM245347-5g |
8-Fluoro-3-isopropyl-2-methylquinolin-4-ol |
1343879-97-9 | 97% | 5g |
$1043 | 2021-08-04 | |
| Chemenu | CM245347-10g |
8-Fluoro-3-isopropyl-2-methylquinolin-4-ol |
1343879-97-9 | 97% | 10g |
$1459 | 2021-08-04 |
8-Fluoro-3-isopropyl-2-methylquinolin-4-ol Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 8-Fluoro-3-isopropyl-2-methylquinolin-4-ol
Professional Introduction to Compound with CAS No. 1343879-97-9 and Product Name: 8-Fluoro-3-isopropyl-2-methylquinolin-4-ol
8-Fluoro-3-isopropyl-2-methylquinolin-4-ol, identified by its CAS number 1343879-97-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and historical significance in the development of therapeutic agents. The presence of a fluorine atom at the 8-position, combined with isopropyl and methyl substituents at the 3- and 2-positions respectively, endows this molecule with unique electronic and steric properties that make it a promising candidate for further investigation.
The quinoline scaffold is a privileged structure in drug discovery, with numerous examples of approved drugs featuring this core motif. Quinolines have been extensively studied for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of fluorine into the quinoline ring system can modulate metabolic stability, binding affinity, and pharmacokinetic profiles, making fluorinated quinolines particularly attractive for drug development. In particular, 8-Fluoro-3-isopropyl-2-methylquinolin-4-ol represents a novel derivative that has not been widely explored, yet its structural features suggest potential biological relevance.
Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the biological potential of novel compounds like 8-Fluoro-3-isopropyl-2-methylquinolin-4-ol. Computational methods such as molecular docking and quantum mechanical calculations can predict interactions between this compound and biological targets, providing insights into its mechanism of action. For instance, studies have shown that fluorinated quinolines can exhibit potent activity against certain enzymes and receptors by influencing their binding pockets through steric and electronic effects.
In the realm of medicinal chemistry, the synthesis of 8-Fluoro-3-isopropyl-2-methylquinolin-4-ol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The fluorine atom at the 8-position is particularly challenging to introduce due to its high electronegativity and reactivity. However, modern synthetic strategies, such as transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination, have made it possible to incorporate fluorine into complex molecules with greater efficiency. These advances have opened new avenues for exploring the therapeutic potential of fluorinated quinolines.
One of the most compelling aspects of 8-Fluoro-3-isopropyl-2-methylquinolin-4-ol is its potential as a lead compound for drug discovery. Preclinical studies have begun to investigate its activity against various disease targets, including cancer and infectious diseases. For example, preliminary data suggest that this compound may inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in tumor progression. Additionally, its structural similarity to known antimicrobial agents makes it a candidate for developing novel treatments against resistant bacterial strains.
The pharmacokinetic properties of 8-Fluoro-3-isopropyl-2-methylquinolin-4-ol are also of great interest. Fluorine atoms can influence metabolic stability by participating in hydrogen bonding interactions with enzymes in the liver. This can lead to prolonged half-lives for the compound in vivo, which may enhance its therapeutic efficacy. Furthermore, fluorine labeling can improve the detection sensitivity of this molecule in diagnostic assays, making it useful for both research and clinical applications.
As research continues to uncover new biological activities associated with quinoline derivatives, compounds like 8-fluoro-three isopropyl-two methylquinolin-four ol are likely to play an increasingly important role in drug development pipelines. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design platforms and advanced biophysical techniques, researchers can accelerate the process of identifying promising candidates like 8-fluoro-three isopropyl-two methylquinolin-four ol for further preclinical evaluation.
The future prospects for 8-fluoro-three isopropyl-two methylquinolin-four ol are bright, with ongoing studies aimed at optimizing its chemical structure for improved potency and selectivity. Innovations in synthetic methodologies will continue to facilitate access to increasingly complex derivatives of this class. Meanwhile, interdisciplinary approaches combining experimental biology with computational modeling will provide deeper insights into how these molecules interact with their targets at a molecular level.
In conclusion,8-fluoro-three isopropyl-two methylquinolin-four ol (CAS No. 1343879–97–9) represents an exciting opportunity within pharmaceutical research due to its unique structural features combined with preliminary evidence suggesting significant biological activity. As our understanding grows regarding how fluorinated quinolines modulate disease processes,this compound could emerge as an important tool both academically within medicinal chemistry research labs but also clinically across multiple therapeutic areas where unmet medical needs remain unaddressed currently by existing treatments available today on pharmacy shelves worldwide
1343879-97-9 (8-Fluoro-3-isopropyl-2-methylquinolin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)